![molecular formula C9H10N2O3 B1527591 5-(Cyclopropylmethoxy)pyrazine-2-carboxylic acid CAS No. 1286777-19-2](/img/structure/B1527591.png)
5-(Cyclopropylmethoxy)pyrazine-2-carboxylic acid
Overview
Description
“5-(Cyclopropylmethoxy)pyrazine-2-carboxylic acid” is a chemical compound with the molecular formula C9H10N2O3 . It has a molecular weight of 194.19 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 5-(cyclopropylmethoxy)-2-pyrazinecarboxylic acid . The InChI code is 1S/C9H10N2O3/c12-9(13)7-3-11-8(4-10-7)14-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,12,13) .
Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 194.19 . The chemical formula is C9H10N2O3 .
Scientific Research Applications
Bioconversion to Antituberculous Agents
5-Hydroxypyrazine-2-carboxylic acid, a compound structurally related to 5-(Cyclopropylmethoxy)pyrazine-2-carboxylic acid, has been prepared through whole-cell biotransformation from 2-cyanopyrazine via pyrazinecarboxylic acid using Agrobacterium sp. DSM 6336. This process, which involves a two-enzyme-step bioconversion, has been optimized to obtain a significant yield, demonstrating the potential of using enzymatic methods for the synthesis of compounds with antituberculous properties (Wieser, Heinzmann, & Kiener, 1997).
Antimycobacterial Activity
A study on the antimycobacterial activity of 5-chloropyrazinamide (5-Cl-PZA) and its derivatives, including structures related to this compound, has shown significant in vitro activity against Mycobacterium tuberculosis. The research suggests that the phenyl part of these molecules can tolerate various substituents while maintaining antimycobacterial activity. This highlights the potential for designing new drugs based on the pyrazine-2-carboxamide scaffold to treat tuberculosis and other mycobacterial infections (Zítko et al., 2013).
Synthesis and Characterization of Pyrazine Derivatives
Research into the synthesis, characterization, and cytotoxicity of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, closely related to the structure of interest, has provided insights into the potential of these compounds in medical chemistry. These studies reveal the versatility of pyrazine derivatives for therapeutic applications and offer a foundation for further exploration into their biological activities (Hassan, Hafez, & Osman, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 5-(Cyclopropylmethoxy)pyrazine-2-carboxylic acid are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Pharmacokinetics
As a small molecule, it is expected to have good bioavailability and be able to cross biological membranes .
Result of Action
As research progresses, more information about the specific effects of this compound at the molecular and cellular level will become available .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
Properties
IUPAC Name |
5-(cyclopropylmethoxy)pyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c12-9(13)7-3-11-8(4-10-7)14-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTKCEOFCDHLKRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=C(N=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1286777-19-2 | |
Record name | 5-(cyclopropylmethoxy)pyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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